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Compound of Interest

Compound Name: Dichloroiodomethane

Cat. No.: B121522 Get Quote

Ensuring the safe and compliant disposal of dichloroiodomethane is paramount for

environmental protection and laboratory safety. This guide provides detailed procedures for

researchers, scientists, and drug development professionals to manage dichloroiodomethane
waste, from initial handling to final disposal, in accordance with regulatory standards.

I. Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle dichloroiodomethane with

appropriate safety measures. Always consult the Safety Data Sheet (SDS) for the specific

formulation in use.

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety goggles, and a lab coat.[1][2] Work should be conducted in a well-ventilated

area or under a chemical fume hood to avoid inhalation of vapors.[1]

Spill Management: In the event of a spill, evacuate personnel from the immediate area. Use

an inert absorbent material to contain the spill.[3] Collect the absorbed material and place it

in a sealed, properly labeled container for hazardous waste disposal. Do not allow the

chemical to enter drains or waterways, as it is very toxic to aquatic life with long-lasting

effects.[2]

II. Waste Characterization and Segregation
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Dichloroiodomethane is a halogenated organic compound and must be treated as hazardous

waste.[4][5][6][7] Proper characterization and segregation are the first steps in the disposal

process.

Waste Identification: All waste containing dichloroiodomethane must be clearly labeled as

"Hazardous Waste" and include the chemical name and concentration.

Segregation: Do not mix dichloroiodomethane waste with non-halogenated solvents or

other incompatible waste streams.[6] Keep it in a dedicated, closed container.[8]

III. Step-by-Step Disposal Procedure
Container Selection: Use a designated, leak-proof, and chemically compatible container for

collecting dichloroiodomethane waste. The container must be in good condition and have a

secure lid.[8]

Labeling: Affix a hazardous waste label to the container as soon as the first drop of waste is

added. The label must include:

The words "Hazardous Waste"

The full chemical name: "Dichloroiodomethane"

The concentration and composition of the waste

The date of accumulation

Accumulation: Store the waste container in a designated satellite accumulation area (SAA)

at or near the point of generation.[8] The container must be kept closed at all times except

when adding waste.[8]

Disposal Request: Once the container is full or the project is complete, arrange for disposal

through your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor. Do not dispose of dichloroiodomethane down the

drain or in regular trash.[2][3]

Record Keeping: Maintain accurate records of the amount of dichloroiodomethane waste

generated and its disposal date.
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IV. Regulatory Considerations
The disposal of halogenated compounds like dichloroiodomethane is regulated by agencies

such as the Environmental Protection Agency (EPA). Land disposal of hazardous waste

containing halogenated organic compounds is restricted.[4] Dichloroiodomethane falls under

the category of spent halogenated solvents, which have specific EPA hazardous waste codes

(e.g., F001, F002).[9]

Parameter Regulatory Guideline/Data Reference

EPA Waste Codes
F001, F002 (for spent

halogenated solvents)
[9]

Land Disposal Restrictions

Prohibited for hazardous

wastes containing halogenated

organic compounds.

[4]

Aquatic Toxicity
Very toxic to aquatic life with

long lasting effects.
[2]

V. Dichloroiodomethane Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

dichloroiodomethane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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